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Compound of Interest

Compound Name: Geranic acid

Cat. No.: B1670093 Get Quote

An In-depth Technical Guide to the Isomeric Forms of Geranic Acid

Introduction
Geranic acid, systematically known as 3,7-dimethyl-2,6-octadienoic acid, is a monoterpenoid

and an unsaturated fatty acid with the molecular formula C₁₀H₁₆O₂.[1][2] It is a naturally

occurring compound found in various plants, such as Daphne odora and Pelargonium

graveolens, and also functions as a pheromone in some organisms.[3][4][5] The presence of a

carbon-carbon double bond at the 2-position gives rise to geometric isomerism, resulting in two

primary isomeric forms: (2E)-geranic acid and (2Z)-geranic acid.[4][6] This guide provides a

comprehensive overview of these isomers, their properties, synthesis, separation, and

biological significance, tailored for researchers and professionals in the fields of chemistry and

drug development.

Isomerism in Geranic Acid
Geometric isomerism, also known as cis-trans or E/Z isomerism, occurs in geranic acid due to

the restricted rotation around the C2=C3 double bond.[7] The two substituents on each carbon

of the double bond differ, allowing for two distinct spatial arrangements of the atoms.

(2E)-geranic acid: This is the trans isomer, where the highest priority groups on each carbon

of the double bond (the carboxylic acid group and the rest of the carbon chain) are on

opposite sides.[4][7] It is often referred to simply as geranic acid.

(2Z)-geranic acid: This is the cis isomer, commonly known as neric acid.[1][8] In this

configuration, the highest priority groups are on the same side of the double bond.[7]
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The relationship between these two isomers is a critical aspect of their chemistry and biological

activity.

Caption: Chemical structures of the (2E) and (2Z) isomers of geranic acid.

Physicochemical Properties
The isomeric form of geranic acid influences its physical and chemical properties. While data

for the pure, separated isomers is often limited, properties are typically reported for the mixture.

The following table summarizes key quantitative data.

Property Value Source(s)

Molecular Formula C₁₀H₁₆O₂ [1][2]

Molecular Weight 168.23 g/mol [1][2][4]

Appearance
Colorless to pale yellow oily

liquid
[9][10]

CAS Number
459-80-3 ((2E)-isomer); 4698-

08-2 ((2Z)-isomer)
[1][4]

Boiling Point 149-151°C at 18 mm Hg [11]

Specific Gravity 0.9520 to 0.9580 @ 25.00 °C [9]

Refractive Index 1.4790 to 1.4890 @ 20.00 °C [9]

Solubility
Practically insoluble in water;

soluble in organic solvents
[2][5][10]

Flash Point 230.00 °F (110.00 °C) [9]

Experimental Protocols: Synthesis and Separation
Synthesis of Geranic Acid
Geranic acid is often synthesized as a mixture of its (E) and (Z) isomers. Common laboratory

and industrial methods include the oxidation of corresponding aldehydes (citral) or alcohols

(geraniol).
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Protocol 4.1.1: Oxidation of Citral

Citral, which is itself a mixture of the E-isomer (geranial) and Z-isomer (neral), can be oxidized

to yield the corresponding mixture of geranic and neric acids.[12]

Reactants: Citral, oxidizing agent (e.g., oxygen, silver oxide, or other mild oxidants), and a

suitable solvent like ethyl acetate.[12]

Procedure: a. Dissolve citral in ethyl acetate in a reaction flask equipped with a reflux

condenser and a gas inlet.[12] b. Bubble oxygen gas through the stirred solution.[12] c. Heat

the mixture in an oil bath (e.g., at 68°C) for several hours (e.g., 21 hours).[12] d. Monitor the

reaction progress using a suitable analytical technique (e.g., thin-layer chromatography). e.

Upon completion, cool the reaction mixture to room temperature.[12] f. The product can be

isolated by removing the solvent under reduced pressure using a rotary evaporator.[12] g.

Further purification can be achieved through centrifugation to remove any solid residues and

subsequent drying under vacuum.[12]

Protocol 4.1.2: Biotransformation of Geraniol

A greener alternative involves the biotransformation of geraniol using microorganisms. The

fungus Mucor irregularis has been shown to efficiently convert geraniol to geranic acid.[13]

Microorganism: A cultured strain of Mucor irregularis IIIMF4011.[13]

Media: Sabouraud Dextrose Broth (SDB) containing glucose as a carbon source and

peptone/tryptone as nitrogen sources.[13]

Procedure: a. Inoculate the sterile SDB media with spores of the fungus and incubate at

28°C with shaking (200 rpm) for 2 days to grow the mycelium.[13] b. After the growth phase,

add the substrate (geraniol, e.g., 20 mM) to the culture.[13] c. Continue incubation at 28°C

for 72 hours. This temperature was found to yield maximum conversion (over 99%).[13] d.

Monitor the conversion of geraniol to geranic acid using Gas Chromatography-Mass

Spectrometry (GC-MS).[13] e. The product can be extracted from the culture medium using

an appropriate organic solvent.
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Chemical Synthesis Biotransformation

Citral (Geranial + Neral)

Mild Oxidation
(e.g., O₂, Ethyl Acetate, 68°C)

Geranic Acid
(Mixture of E/Z Isomers)
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Fungus Culture
(Mucor irregularis, 28°C, 72h)
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Mixture of
(E) and (Z) Geranic Acid

Reversed-Phase HPLC
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Analytical Confirmation
(NMR, MS)
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Applications & Activities
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Inhibits Melanin Synthesis

Transdermal Drug Delivery
(as CAGE)

Forms Deep Eutectic Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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